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Compound of Interest

Compound Name: 3-Methoxy-2-butanol

Cat. No.: B1605144 Get Quote

Technical Support Center: 3-Methoxy-2-butanol
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in resolving

discrepancies in the reported physical properties of 3-Methoxy-2-butanol.

Frequently Asked Questions (FAQs)
Q1: Why do different suppliers report different boiling points for 3-Methoxy-2-butanol?

A1: Discrepancies in the reported boiling point of 3-Methoxy-2-butanol can arise from several

factors:

Isomeric Impurities: Commercial preparations may contain isomers, most commonly 3-

Methoxy-1-butanol, which has a significantly different boiling point.

Stereoisomer Composition: 3-Methoxy-2-butanol has two chiral centers and can exist as a

mixture of stereoisomers ((2R,3R), (2S,3S), (2R,3S), and (2S,3R)). The exact ratio of these

stereoisomers can influence the boiling point of the mixture.

Measurement Conditions: Boiling points are dependent on atmospheric pressure.

Measurements taken at different altitudes or under vacuum will vary. Always check if the

reported boiling point is corrected to standard pressure (760 mmHg).
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Purity of the Sample: The presence of impurities, including residual solvents from synthesis

or degradation products, will alter the boiling point.

Q2: The density of my 3-Methoxy-2-butanol sample does not match the value on the safety

data sheet (SDS). What could be the cause?

A2: Variations in density are often attributed to:

Temperature: Density is temperature-dependent. Ensure your measurement is performed at

the same temperature specified in the literature or on the SDS.

Purity: As with boiling point, impurities can affect the density of the substance.

Isomeric Composition: The presence of isomers like 3-Methoxy-1-butanol can lead to

deviations in density.

Q3: My measured refractive index is slightly different from the reported value. Is this a cause

for concern?

A3: Minor deviations in refractive index are common and can be due to:

Temperature: Refractive index is sensitive to temperature. Calibrate your refractometer and

ensure the sample is at the specified temperature.

Wavelength of Light Source: Ensure you are using the same wavelength of light (typically the

sodium D-line, 589 nm) as reported in the literature.

Purity: Even small amounts of impurities can alter the refractive index. A difference of 0.005

can be seen with as little as 1% impurity.[1]

Troubleshooting Discrepancies in Physical
Properties
If you encounter a discrepancy in the physical properties of your 3-Methoxy-2-butanol sample,

follow this troubleshooting guide.

Data Presentation: Reported Physical Properties
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For reference, the following tables summarize the reported physical properties for 3-Methoxy-
2-butanol and its common isomer, 3-Methoxy-1-butanol.

Table 1: Reported Physical Properties of 3-Methoxy-2-butanol (CAS: 53778-72-6)

Physical Property Reported Value Source

Boiling Point 134-136 °C ChemicalBook[2]

Density 0.9186 g/cm³ (at 15 °C) ChemicalBook[2]

Molecular Weight 104.15 g/mol Chem-Impex, Benchchem[3]

Table 2: Reported Physical Properties of 3-Methoxy-1-butanol (CAS: 2517-43-3)

Physical Property Reported Value Source

Boiling Point 160 °C TURI

159-163 °C The Good Scents Company[4]

Density 0.928 g/mL (at 25 °C) Sigma-Aldrich

0.921-0.924 g/cm³ (at 20 °C) The Good Scents Company[4]

Refractive Index n20/D 1.416 Sigma-Aldrich

n20/D 1.415-1.417 The Good Scents Company[4]

Molecular Weight 104.15 g/mol Sigma-Aldrich

Troubleshooting Workflow
The following diagram outlines a logical workflow to identify the source of discrepancies in the

physical properties of your 3-Methoxy-2-butanol sample.
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Troubleshooting Workflow for Physical Property Discrepancies
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Caption: Troubleshooting workflow for physical property discrepancies.
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Experimental Protocols
Accurate measurement of physical properties is crucial. Below are detailed methodologies for

key experiments.

Boiling Point Determination (Micro-scale)
This method is suitable for small sample volumes.

Apparatus:

Melting point apparatus

Small test tube (e.g., 75 x 10 mm)

Capillary tube (sealed at one end)

Thermometer

Procedure:

Add 0.5-1 mL of 3-Methoxy-2-butanol to the small test tube.

Place the capillary tube, open end down, into the test tube.

Secure the test tube to the thermometer with a rubber band or wire, ensuring the bulb of the

thermometer is level with the bottom of the test tube.

Insert the assembly into the melting point apparatus.

Heat the sample gently. A stream of bubbles will emerge from the capillary tube as the liquid

heats up and boils.

Continue heating until a rapid and continuous stream of bubbles is observed.

Turn off the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid begins to

enter the capillary tube.
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Density Measurement (Pycnometer Method)
This method provides high accuracy for density measurements.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube

through it)

Analytical balance (accurate to ±0.0001 g)

Constant temperature water bath

Procedure:

Clean and dry the pycnometer thoroughly.

Weigh the empty, dry pycnometer and record the mass (m1).

Fill the pycnometer with distilled water and place it in the constant temperature water bath

(e.g., 20 °C) until it reaches thermal equilibrium.

Ensure the water level is at the mark on the capillary. Dry the outside of the pycnometer and

weigh it (m2).

Empty and dry the pycnometer.

Fill the pycnometer with the 3-Methoxy-2-butanol sample and equilibrate it in the water bath

to the same temperature.

Adjust the sample volume to the mark, dry the exterior, and weigh the filled pycnometer

(m3).

Calculate the density of the sample using the following formula: Density of sample = [(m3 -

m1) / (m2 - m1)] * Density of water at the measurement temperature

Refractive Index Measurement (Abbe Refractometer)
Apparatus:
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Abbe refractometer

Constant temperature water bath connected to the refractometer

Dropper

Lint-free tissue

Calibration standard (e.g., distilled water)

Procedure:

Turn on the refractometer and the circulating water bath set to the desired temperature (e.g.,

20 °C).

Clean the prism surfaces of the refractometer with a suitable solvent (e.g., ethanol) and a

lint-free tissue.

Calibrate the refractometer using a standard of known refractive index, such as distilled

water (n_D^20 = 1.3330).

Place a few drops of the 3-Methoxy-2-butanol sample onto the lower prism using a clean

dropper.

Close the prisms and allow a few minutes for the sample to reach thermal equilibrium.

Adjust the light source and focus the eyepiece to get a sharp line dividing the light and dark

fields.

Align the dividing line with the crosshairs in the eyepiece.

Read the refractive index from the scale.

Signaling Pathway for Discrepancy Resolution
The following diagram illustrates the logical flow for resolving discrepancies, emphasizing the

interplay between experimental verification and data analysis.
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Logical Flow for Discrepancy Resolution
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Caption: Logical flow for resolving physical property discrepancies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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